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Compound of Interest

Compound Name:
(S)-Benzyl 3-cyanopyrrolidine-1-

carboxylate

Cat. No.: B574601 Get Quote

Technical Support Center: (S)-Benzyl 3-
cyanopyrrolidine-1-carboxylate
Disclaimer: A specific Safety Data Sheet (SDS) for (S)-Benzyl 3-cyanopyrrolidine-1-
carboxylate (CAS No. 193693-69-5) was not located in the available resources. The following

guidance is based on information from chemical suppliers, data for structurally related

compounds (such as benzyl cyanide), and general laboratory safety protocols. It is imperative

to handle this compound with caution and to perform a thorough risk assessment before use.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for (S)-Benzyl 3-cyanopyrrolidine-1-
carboxylate?

A1: (S)-Benzyl 3-cyanopyrrolidine-1-carboxylate should be stored at room temperature.[1]

The container should be tightly closed and kept in a dry, well-ventilated place.

Q2: What are the primary hazards associated with this compound?

A2: While a specific hazard profile is unavailable, related compounds containing benzyl and

cyano functional groups exhibit significant toxicity. For instance, benzyl cyanide is classified as

fatal if inhaled and toxic if swallowed or in contact with skin.[2][3] Therefore, it is prudent to

handle (S)-Benzyl 3-cyanopyrrolidine-1-carboxylate as a potentially toxic substance.
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Q3: What personal protective equipment (PPE) should be worn when handling this compound?

A3: Given the potential hazards, the following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected

before use.

Body Protection: A laboratory coat and, depending on the scale of the experiment, an apron

or chemical-resistant suit.

Respiratory Protection: All handling should be conducted in a certified chemical fume hood.

[2] If there is a risk of inhalation, a NIOSH-approved respirator with an appropriate cartridge

should be used.

Q4: How should I handle a spill of (S)-Benzyl 3-cyanopyrrolidine-1-carboxylate?

A4: In case of a spill, evacuate the area and ensure adequate ventilation. Wearing appropriate

PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a

sealed container for disposal. Do not let the product enter drains.

Q5: What is the proper disposal method for this compound?

A5: Dispose of (S)-Benzyl 3-cyanopyrrolidine-1-carboxylate and its containers as hazardous

waste in accordance with local, state, and federal regulations. Do not dispose of it down the

drain.
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Issue Possible Cause Recommended Action

Inconsistent experimental

results

Compound degradation due to

improper storage.

Ensure the compound is

stored at room temperature in

a tightly sealed container,

away from moisture and direct

sunlight. Consider re-purifying

the compound if degradation is

suspected.

Inaccurate weighing or

dispensing.

Use a calibrated analytical

balance in a draft-free

enclosure. If the compound is

a viscous oil or solid, consider

dissolving it in a suitable

solvent to handle it as a

standard solution.

Material appears discolored or

has an unusual odor

Potential decomposition or

contamination.

Do not use the material.

Dispose of it as hazardous

waste and obtain a fresh

supply.

Difficulty dissolving the

compound

Use of an inappropriate

solvent.

Information on the solubility of

this specific compound is

limited. Conduct small-scale

solubility tests with a range of

common laboratory solvents

(e.g., dichloromethane, ethyl

acetate, methanol, DMSO) to

determine a suitable solvent

for your application.
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Property Value Source

Molecular Formula C13H14N2O2 [1]

Molecular Weight 230.27 g/mol [1]

CAS Number 193693-69-5 [1]

Storage Temperature Room Temperature [1]

Purity ≥97% (typical) [1]

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Incompatibilities
Strong oxidizing agents (based

on related compounds)

Experimental Protocols
Detailed experimental protocols will be specific to the research application. However, a general

protocol for preparing a stock solution is provided below as an example of safe handling.

Protocol: Preparation of a Stock Solution

Preparation: Before starting, ensure the chemical fume hood is certified and functioning

correctly. Gather all necessary PPE and materials.

Weighing: Tare a clean, dry vial on a calibrated analytical balance. Carefully add the desired

amount of (S)-Benzyl 3-cyanopyrrolidine-1-carboxylate to the vial inside the fume hood.

Record the exact weight.

Dissolution: In the fume hood, add the appropriate solvent to the vial containing the

compound. Cap the vial tightly and vortex or sonicate until the solid is completely dissolved.
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Storage: Label the vial clearly with the compound name, concentration, solvent, and date of

preparation. Store the solution under the recommended conditions (room temperature,

unless otherwise determined by stability studies).
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Safe Handling and Storage Workflow for (S)-Benzyl 3-cyanopyrrolidine-1-carboxylate
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Caption: Workflow for the safe handling and storage of (S)-Benzyl 3-cyanopyrrolidine-1-
carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [How to handle and store (S)-Benzyl 3-cyanopyrrolidine-
1-carboxylate safely]. BenchChem, [2025]. [Online PDF]. Available at:
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cyanopyrrolidine-1-carboxylate-safely]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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